Cas no 119459-67-5 (9(10H)-Acridinone,1,3,6-trihydroxy-2,5-dimethoxy-10-methyl-)

• Product Name: 9(10H)-Acridinone,1,3,6-trihydroxy-2,5-dimethoxy-10-methyl-
• CAS No: 119459-67-5
• MF: C₁₆H₁₅NO₆
• MW: 317.293404817581
• CID: 141092
• Update Time: 2024-03-01

9(10H)-Acridinone,1,3,6-trihydroxy-2,5-dimethoxy-10-methyl- Chemical and Physical Properties

Names and Identifiers

• 9(10H)-Acridinone,1,3,6-trihydroxy-2,5-dimethoxy-10-methyl-
• Citramine
• 9(10H)-Acridinone, 1,3,6-trihydroxy-2,5-dimethoxy-10-methyl-

• Inchi： 1S/C16H15NO6/c1-17-8-6-10(19)16(23-3)14(21)11(8)13(20)7-4-5-9(18)15(22-2)12(7)17/h4-6,18-19,21H,1-3H3
• InChI Key： XTKDYPFKEUCACS-UHFFFAOYSA-N
• SMILES： C1(O)=C2C(N(C)C3=C(C2=O)C=CC(O)=C3OC)=CC(O)=C1OC

Computed Properties

• Exact Mass: 317.09
• Monoisotopic Mass: 317.09
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 460
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 99.5A^2

Experimental Properties

• Density: 1.462±0.06 g/cm3(Predicted)
• Boiling Point: 628.4±55.0 °C(Predicted)
• pka: 6.90±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Acridones